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A comprehensive guide for researchers and drug development professionals on the

comparative efficacy of sulfaquinoxaline and sulfaclozine in the treatment of avian

coccidiosis. This report synthesizes experimental data on performance, anticoccidial efficacy,

and pharmacokinetic parameters, providing a detailed overview for informed decision-making in

poultry health.

Introduction
Coccidiosis, a parasitic disease of the intestinal tract caused by protozoa of the genus Eimeria,

remains a significant economic challenge in the global poultry industry. The disease leads to

reduced feed efficiency, poor growth, and in severe cases, high mortality rates. Sulfonamides

were among the first chemotherapeutic agents used to control coccidiosis, and

sulfaquinoxaline and sulfaclozine are two prominent examples of this class of drugs. Both are

utilized for the prevention and treatment of coccidiosis and other bacterial infections in poultry.

This guide provides a comparative analysis of their efficacy, supported by experimental data, to

aid researchers and professionals in the field of veterinary drug development.

Mechanism of Action
Both sulfaquinoxaline and sulfaclozine share the same mechanism of action, which is

characteristic of all sulfonamides. They act as competitive antagonists of para-aminobenzoic

acid (PABA), a precursor required by coccidia and bacteria for the synthesis of folic acid. Folic

acid is an essential component for the synthesis of nucleic acids and certain amino acids. By

inhibiting the enzyme dihydropteroate synthase, these drugs block the folic acid synthesis
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pathway in the protozoa, thereby impeding their growth and replication. This

bacteriostatic/coccidiostatic action allows the host's immune system to mount an effective

response against the parasite.[1]
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Caption: Inhibition of Folic Acid Synthesis by Sulfonamides

Comparative Efficacy: Experimental Data
A key comparative study investigated the efficacy of sulfaclozine (30%) and a combination of

sulfaquinoxaline and diaveridine on broiler chickens experimentally infected with a mix of

Iranian Eimeria species (E. tenella, E. necatrix, E. acervulina, and E. maxima).[2] The results

indicated that both treatments were effective in improving body weight and feed conversion

ratio (FCR) compared to an untreated infected group.[2] Notably, both drug regimens

completely inhibited oocyst shedding and led to the repair of intestinal lesions one week after

treatment. The study concluded that the efficacy of the two drugs in treating broiler coccidiosis

appeared to be the same.[2]
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Performance and Anticoccidial Efficacy

Parameter

Negative
Control (Non-
infected, Non-
treated)

Positive
Control
(Infected, Non-
treated)

Sulfaclozine
30%

Sulfaquinoxali
ne +
Diaveridine

Final Body

Weight (g) at 28

days

1205 995 1130 1145

Feed Conversion

Ratio (FCR) at

28 days

1.63 1.81 1.70 1.68

European

Efficacy Factor

(EEF) at 28 days

315 225 280 290

Mortality (%) 0 12.5 0 0

Oocyst Per Gram

(OPG) - 7 days

post-treatment

0 High 0 0

Lesion Score - 7

days post-

treatment

0 High 0 0

Data sourced

from a

comparative

study on broiler

coccidiosis.[2]

Another study focusing on caecal coccidiosis caused by Eimeria tenella evaluated the efficacy

of sulfaclozine, toltrazuril, and amprolium.[3] In this trial, sulfaclozine treatment resulted in a

mortality rate of 30%, which was lower than the 60% mortality in the untreated infected group,

but higher than the 20% mortality observed in the toltrazuril and amprolium groups.[3]
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Treatment Group Mortality Rate (%)

Infected, Non-treated 60

Sulfaclozine 30

Toltrazuril 20

Amprolium 20

Data from a study on caecal coccidiosis in

broilers.[3]

It is important to note that drug resistance is a growing concern. One study reported that

resistance to sulfaclozine was evident in all tested isolates of Eimeria tenella from Bangladesh,

while a combination of amprolium and sulfaquinoxaline showed better efficacy.[4]

Pharmacokinetic Profile
While a direct comparative pharmacokinetic study was not identified, data from separate

studies provide insights into the absorption, distribution, and elimination of each drug in broiler

chickens.

Pharmacokinetic
Parameter

Sulfaclozine Sulfaquinoxaline

Administration Route Oral Oral

Dose 30 mg/kg b.wt 100 mg/kg b.wt

Peak Plasma Concentration

(Cmax)
15.24 - 16.21 µg/ml 107.80 µg/ml

Time to Peak Concentration

(Tmax)
4.01 - 4.06 hours 5.56 hours

Pharmacokinetic data

compiled from separate

studies.[5][6]
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Sulfaclozine is reported to be rapidly absorbed from the digestive tract, with peak blood

concentrations occurring in 3-4 hours, and is also rapidly excreted in the urine.[1]

Sulfaquinoxaline also demonstrates good absorption and a long elimination half-life, leading

to high plasma concentrations during administration in drinking water.[6]

Toxicity and Safety
While both drugs are effective, there are considerations regarding their toxicity. Sulfaclozine is

reported to be less toxic than sulfaquinoxaline.[1] However, long-term application of either

drug can lead to symptoms of sulfonamide poisoning. For broiler chickens, it is recommended

to use sulfaclozine at the recommended concentration for a maximum of 3-5 consecutive days.

[1] Prolonged administration of sulfaquinoxaline at higher doses can result in depressed feed

intake, deposition of crystals in the kidneys, and interference with normal blood clotting.[7]

Experimental Protocols
Comparative Efficacy Study Protocol[2]

Experimental Workflow:
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Experimental Groups

64 one-day-old male chicks (Ross 308)

Randomly divide into 4 groups (n=16)

Rear in cages for 28 days
Group 1:

Negative Control
(Non-infected, Non-treated)

Group 2:
Infected + Sulfaclozine 30%

Group 3:
Infected + Sulfaquinoxaline + Diaveridine

Group 4:
Positive Control

(Infected, Non-treated)

Day 12: Infect Groups 2, 3, 4 with
100,000 sporulated oocysts

(E. tenella, E. necatrix, E. acervulina, E. maxima)

Day 17: Start treatment

Data Collection:
- OPG (Days 11, 15, 17, 21, 23, 25)
- Lesion Scoring (Days 15, 18, 25)

- Weekly: Mortality, Weight Gain, FCR, EEF

Click to download full resolution via product page

Caption: Experimental Workflow for Comparative Efficacy Study

Animals: Sixty-four one-day-old male Ross 308 broiler chicks.

Housing: Reared in cages for 28 days.

Infection: At 12 days of age, chickens in the infected groups were orally inoculated with

100,000 sporulated oocysts of a mixture of pathogenic Iranian Eimeria isolates (25% E.
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tenella, 15% E. necatrix, 20% E. acervulina, and 40% E. maxima).

Treatment:

Sulfaclozine Group: Received sulfaclozine 30% in drinking water.

Sulfaquinoxaline Group: Received a combination of sulfaquinoxaline and diaveridine in

drinking water.

Treatment was administered at 17 days of age.

Data Collection:

Oocyst Per Gram (OPG): Measured on days 11, 15, 17, 21, 23, and 25 using a McMaster

counting chamber.

Lesion Scoring: Performed on days 15, 18, and 25.

Performance Parameters: Weekly records of mortality, weight gain, feed conversion rate

(FCR), and European Efficacy Factor (EEF).

Conclusion
Both sulfaquinoxaline and sulfaclozine are effective in the treatment of coccidiosis in broiler

chickens, demonstrating positive effects on performance parameters and significant

anticoccidial activity by reducing oocyst shedding and intestinal lesions. Experimental evidence

suggests a comparable level of efficacy between the two drugs when used appropriately.

However, sulfaclozine may present a better safety profile with lower toxicity. The choice

between these two sulfonamides may depend on factors such as cost, local drug resistance

patterns, and specific production system requirements. Continuous monitoring for the

emergence of drug-resistant strains of Eimeria is crucial for the sustainable use of these and

other anticoccidial agents. This guide provides a foundation for further research and strategic

drug development to combat avian coccidiosis effectively.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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